Cas no 63148-57-2 (Poly(methyl hydrogen siloxane))

• Product Name: Poly(methyl hydrogen siloxane)
• CAS No: 63148-57-2
• MF: C₉H₂₉O₂Si₃
• MW: 253.581866025925
• MDL: MFCD00084478
• CID: 57996
• PubChem ID: 24871825
• Update Time: 2026-03-25

Poly(methyl hydrogen siloxane) Chemical and Physical Properties

Names and Identifiers

• Polymethylhydrosiloxane
• PMHS
• Poly(dimethylsiloxane-co-methylhydrosiloxane)
• Methyl Hydrogen Silicone Fluid
• Poly(methylhydrosiloxane)
• Methylhydro-silicone oil
• Trimethylsiloxy terminatedpolymethyhydrosiloxane
• hydroxy(dimethyl)silane,hydroxy(trimethyl)silane,tetramethylsilane
• Poly(Methylhydrosiloxane), 15-40 cps
• POLYMETHYLHYDROSILOXANE, TRIMETHYLSILYL TERMINATED, 30-45 cSt
• Polymethylhydrosiloxane, Trimethylsiloxy Terminated
• Low hydrogen silicone oil
• average Mn 1,700-3,200
• DOW CORNING 1107 WATER REPELLENT AND POWDER TREATMENT
• POLYMETHYLHYDROSILOXANE, TRIMETHYLSILYL TERMINATED, 15-25cs
• POLYMETHYLHYDROSILOXANE, TRIMETHYLSILYL TERMINATED, 25-35cs
• POLYMETHYLHYDROSILOXANE, TRIMETHYLSILYL TERMINATED, 35-45cs
• Hydrosilicone oil
• Methylhydrogensiloxane polymer, PMHS
• Poly(methylhydrosiloxane-co-dimethylsiloxane)
• hydroxy(dimethyl)silane
• J-521470
• 63148-57-2
• POLYMETHYLHYDROSILOXANE, TRIMETHYLSILYL TERMINATED, 20-35 cSt
• POLYMETHYLHYDROSILOXANE, TRIMETHYLSILYL TERMINATED, 15-25 cSt
• Poly(methyl hydrogen siloxane)

• MDL： MFCD00084478
• Inchi： 1S/C4H12Si.C3H10OSi.C2H7OSi/c2*1-5(2,3)4;1-4(2)3/h1-4H3;4H,1-3H3;3H,1-2H3
• InChI Key： VPCBJTAMLRIPFS-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)C.[Si](C)(C)(C)O.[Si](C)(C)O |^1:10|

Computed Properties

• Exact Mass: 254.15500
• Monoisotopic Mass: 254.15536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 61
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Light yellow or colorless transparent liquid
• Density: 1.006 g/mL at 25 °C(lit.)
• Melting Point: <-60°C
• Boiling Point: >177 °C(lit.)
• Flash Point: Fahrenheit: 399.2 ° f
  Celsius: 204 ° c
  
• Refractive Index: n20/D 1.398
• PH: 7 (H2O)
• Solubility: 溶于大多数醚类、氯化类或烃类溶剂以及 EtOH、i-PrOH、温 DMF 和温 NMP；不溶于MeOH、DMSO、乙腈和水
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 40.46000
• LogP: 2.73010
• Solubility: Soluble in benzene, xylene, ether, insoluble in water and alcohol.
• Vapor Pressure: No data available

Poly(methyl hydrogen siloxane) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： S23: do not breathe steam. S24/25: prevent skin and eye contact.
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S23;S24/25
• Risk Phrases：R10; R36/37/38
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Organoheterosilanes
• Other Chemical Reagents Organic Metal Reagents
• Material Chemicals High Polymer Materials

Additional information on Poly(methyl hydrogen siloxane)

Introduction to Poly(methyl hydrogen siloxane) and Its Applications

Poly(methyl hydrogen siloxane), a versatile polymer with the CAS number 63148-57-2, has garnered significant attention in the field of materials science and pharmaceuticals due to its unique chemical properties and broad range of applications. This compound, characterized by its siloxane backbone, exhibits exceptional thermal stability, chemical inertness, and biocompatibility, making it an ideal candidate for various industrial and medical uses.

The molecular structure of Poly(methyl hydrogen siloxane) consists of repeating units of siloxane (Si-O-Si) with methyl groups attached to the silicon atoms. This configuration imparts a range of beneficial characteristics, including flexibility, low surface tension, and resistance to environmental degradation. These properties have led to its widespread use in coatings, adhesives, sealants, and medical devices.

In recent years, research has highlighted the potential of Poly(methyl hydrogen siloxane) in drug delivery systems. Its biocompatibility and ability to form stable hydrogels make it an excellent matrix for encapsulating therapeutic agents. Studies have demonstrated its efficacy in controlled-release formulations, where the polymer can gradually release drugs over an extended period, enhancing treatment outcomes and reducing side effects.

Moreover, the material's hydrophobic nature has been leveraged in the development of anti-fouling coatings for medical implants. By preventing bacterial adhesion and biofilm formation, Poly(methyl hydrogen siloxane) coatings significantly improve the longevity and functionality of devices such as catheters and pacemakers. This application is particularly crucial in healthcare settings where infection control is paramount.

Another emerging field where Poly(methyl hydrogen siloxane) is making strides is in tissue engineering. Researchers have utilized its ability to form porous structures that mimic natural extracellular matrices. These scaffolds support cell growth and differentiation, offering a promising solution for regenerative medicine. The material's flexibility also allows it to be tailored into various shapes and sizes, facilitating the creation of custom implants.

The chemical stability of Poly(methyl hydrogen siloxane) under extreme conditions has also been explored in high-performance materials. Its resistance to UV radiation, thermal stress, and chemical corrosion makes it suitable for use in aerospace components and automotive parts. These applications not only enhance durability but also contribute to energy efficiency by reducing material degradation over time.

Recent advancements in polymer chemistry have further expanded the capabilities of Poly(methyl hydrogen siloxane). By incorporating functional groups into its structure, scientists have developed derivatives with enhanced properties such as conductivity or specific binding affinities. These modifications open up new possibilities for applications in electronics, sensors, and targeted drug delivery systems.

The environmental impact of Poly(methyl hydrogen siloxane) has also been a focus of research. Efforts are underway to develop more sustainable production methods that minimize waste and energy consumption. Additionally, studies are investigating the biodegradability of certain formulations, aiming to reduce their ecological footprint while maintaining their functional integrity.

In conclusion, Poly(methyl hydrogen siloxane) with CAS number 63148-57-2 is a multifaceted polymer with a wide array of applications across multiple industries. Its unique combination of physical and chemical properties makes it indispensable in pharmaceuticals, medical devices, tissue engineering, and high-performance materials. As research continues to uncover new uses and refine existing formulations, the potential for this compound remains vast and exciting.